Cas no 322639-07-6 (Guanidine, N-methyl-N'-nitro-N''-[[(3S)-tetrahydro-3-furanyl]methyl]-)

• Product Name: Guanidine, N-methyl-N'-nitro-N''-[[(3S)-tetrahydro-3-furanyl]methyl]-
• CAS No: 322639-07-6
• MF: C₇H₁₄N₄O₃
• MW: 202.211061000824
• CID: 1449959
• PubChem ID: 136450592
• Update Time: 2025-04-20

Guanidine, N-methyl-N'-nitro-N''-[[(3S)-tetrahydro-3-furanyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-methyl-N'-nitro-N''-[[(3S)-tetrahydro-3-furanyl]methyl]-
• 2-methyl-1-nitro-3-[[(3S)-oxolan-3-yl]methyl]guanidine
• (S)-Dinotefuran
• UNII-5JSJ507FKA
• SCHEMBL7762050
• Guanidine, N''-methyl-N-nitro-N'-(((3S)-tetrahydro-3-furanyl)methyl)-
• 322639-07-6
• Dinotefuran, (S)-
• 5JSJ507FKA

• Inchi： 1S/C7H14N4O3/c1-8-7(10-11(12)13)9-4-6-2-3-14-5-6/h6H,2-5H2,1H3,(H2,8,9,10)/t6-/m0/s1
• InChI Key： YKBZOVFACRVRJN-LURJTMIESA-N
• SMILES： O1CC[C@@H](CNC(=N[N+](=O)[O-])NC)C1

Computed Properties

• Exact Mass: 202.10672
• Monoisotopic Mass: 202.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 88.79